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Compound of Interest

Compound Name: Strombine

Cat. No.: B12723367

For researchers, scientists, and professionals in drug development, the synthesis of modified
amino acids is a critical component of designing novel therapeutics. N-(carboxymethyl)-L-
alanine, a derivative of the proteinogenic amino acid L-alanine, presents a unique building
block for peptide modification and drug design. This document provides a comprehensive
overview of its chemical synthesis, detailed experimental protocols, and potential applications
in the pharmaceutical landscape.

N-(carboxymethyl)-L-alanine, also known as strombine, is a naturally occurring imino acid
found in marine invertebrates.[1][2] Its structure, featuring a carboxymethyl group on the amino
nitrogen, imparts distinct physicochemical properties that are of interest in medicinal chemistry.

Chemical Synthesis Routes

The preparation of N-(carboxymethyl)-L-alanine can be approached through several synthetic
strategies. The most common methods involve the direct N-alkylation of L-alanine or a
reductive amination pathway.

1. Direct N-Alkylation: This approach involves the reaction of L-alanine with a
carboxymethylating agent, such as bromoacetic acid or glyoxylic acid. A key challenge in this
method is achieving selective mono-N-alkylation to avoid the formation of the di-substituted
product, N,N-bis(carboxymethyl)-alanine.[3] Careful control of reaction conditions, including
stoichiometry, pH, and temperature, is crucial for maximizing the yield of the desired
monosubstituted product.
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2. Reductive Amination: An alternative route involves the reductive amination of a carbonyl
compound with L-alanine. For the synthesis of N-(carboxymethyl)-L-alanine, this would typically
involve the reaction of L-alanine with glyoxylic acid in the presence of a reducing agent. This
method can offer good selectivity for the secondary amine product.

A notable method for the selective monocarboxymethylation of primary amines, which is
applicable to the synthesis of strombine, has been developed.[4]

Experimental Protocols

Below are detailed protocols for the chemical synthesis of N-(carboxymethyl)-L-alanine.

Protocol 1: Synthesis via Reductive Amination of
Glyoxylic Acid with L-Alanine

This protocol outlines a common method for the synthesis of N-(carboxymethyl)-L-alanine.
Materials:

L-Alanine

e Glyoxylic acid monohydrate

e Sodium cyanoborohydride (NaBHsCN) or a similar reducing agent
e Methanol

o Deionized water

e Hydrochloric acid (HCI)

e Sodium hydroxide (NaOH)

Dowex 50W-X8 resin (or equivalent cation exchange resin)

Procedure:
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e Reaction Setup: In a round-bottom flask, dissolve L-alanine (1.0 equivalent) in deionized
water. Adjust the pH of the solution to approximately 8.5-9.0 with an aqueous solution of
sodium hydroxide.

» Addition of Glyoxylic Acid: To the L-alanine solution, add glyoxylic acid monohydrate (1.1
equivalents) in portions while maintaining the pH of the mixture at 8.5-9.0 with the addition of
sodium hydroxide.

e Reduction: Cool the reaction mixture in an ice bath. Add sodium cyanoborohydride (1.2
equivalents) portion-wise to the solution, ensuring the temperature remains below 10 °C.

o Reaction Monitoring: Allow the reaction to stir at room temperature overnight. The progress
of the reaction can be monitored by thin-layer chromatography (TLC) or liquid
chromatography-mass spectrometry (LC-MS).

o Workup and Purification:

o Acidify the reaction mixture to pH 2 with hydrochloric acid to quench any remaining
reducing agent.

o Load the acidified solution onto a column packed with Dowex 50W-X8 resin (H* form).

o Wash the column with deionized water to remove unreacted glyoxylic acid and inorganic
salts.

o Elute the product from the resin using an aqueous ammonia solution (e.g., 2 M).
o Collect the fractions containing the product and concentrate them under reduced pressure.

« |solation and Characterization: The resulting solid can be further purified by recrystallization
from a suitable solvent system (e.g., water/ethanol). The final product should be
characterized by NMR spectroscopy and mass spectrometry to confirm its identity and purity.

Quantitative Data
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Parameter Value
Typical Yield 60-75%
Purity (by HPLC) >95%
Molecular Formula CsHoNOa4
Molecular Weight 147.13 g/mol

Applications in Drug Development

N-(carboxymethyl)-L-alanine serves as a valuable building block in several areas of drug
development and biomedical research.

Peptide Nucleic Acids (PNAS)

One of the most significant applications of N-(carboxymethyl)-L-alanine is in the synthesis of
Peptide Nucleic Acids (PNASs).[5] PNAs are synthetic analogs of DNA and RNA where the
sugar-phosphate backbone is replaced by a pseudopeptide chain.[5] The repeating unit of the
PNA backbone is often derived from N-(2-aminoethyl)glycine, to which nucleobases are
attached via a carboxymethyl linker.[5] The structural modifications in PNAs, including the use
of N-(carboxymethyl)-L-alanine derivatives, can enhance their binding affinity and specificity to
target DNA or RNA sequences, making them promising candidates for antisense and antigene
therapies.[5]

Modified Peptides and Drug Delivery

The incorporation of N-(carboxymethyl)-L-alanine into peptide chains can alter their
conformational properties, stability, and pharmacokinetic profiles. The secondary amine in the
backbone can introduce kinks and turns, influencing the peptide's three-dimensional structure
and its interaction with biological targets. Furthermore, the additional carboxylic acid group can
be used for conjugation to drug molecules, imaging agents, or drug delivery systems,
facilitating targeted delivery and controlled release.

Visualizing the Synthesis and Application
Synthesis Workflow
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Caption: General workflow for the synthesis of N-(carboxymethyl)-L-alanine.

Logical Relationship in PNA Application
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Caption: Role of N-(carboxymethyl)-L-alanine in PNA-based therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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